5-Nitroso-8-hydroxyquinoline

• IUPAC Name: 5-nitrosoquinolin-8-ol
• InChI: InChI=1S/C9H6N2O2/c12-8-4-3-7(11-13)6-2-1-5-10-9(6)8/h1-5,12H
• InChI Key: RZWRYPGAUIOOMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2N=C1)O)N=O
• Molecular Formula: C9H6N2O2
• DSSTOX Substance ID: DTXSID5063079
• Molecular Weight: 174.16 g/mol
• Solubility: >26.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 3565-26-2

Description

Histone deacetylases are enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, causing the histones to wrap the DNA more tightly and prevent transcription . This compound has shown significant antiproliferative activity in various cancer cell lines, including MCF-7 human breast cancer cells .

Safety and Hazards

The safety data sheet for 5-Nitroso-8-hydroxyquinoline advises avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

5-Nitroso-8-hydroxyquinoline has been identified as a potential target for the development of new drugs against numerous diseases including cancer. It has also been suggested that 8-Hydroxyquinoline derivatives, including this compound, could be used to develop potent lead compounds with good efficacy and low toxicity.

Mechanism of Action

Target of Action

5-Nitroso-8-hydroxyquinoline, also known as 5-Nitrosoquinolin-8-ol, is a derivative of 8-Hydroxyquinoline . It is known to have a broad spectrum of bactericidal action . The primary targets of this compound are 2-Oxoglutarate (2OG) and iron-dependent oxygenases , which are considered to be promising therapeutic biotargets for various human diseases .

Mode of Action

The compound interacts with its targets by acting as an inhibitor . It is reported to be an effective broad-spectrum inhibitor of the 2OG oxygenase subfamilies, including nucleic acid demethylases and γ-butyrobetaine hydroxylase . This interaction results in changes in the activity of these enzymes, affecting their role in various biochemical processes.

Biochemical Pathways

The inhibition of 2OG-dependent enzymes by this compound affects several biochemical pathways. For instance, it inhibits 2OG-dependent histone lysine demethylases (KDM), which play a crucial role in epigenetic processes . It also inhibits the fat mass and obesity-associated protein (FTO), a 2OG-dependent N-methyl nucleic acid demethylase .

Pharmacokinetics

It’s worth noting that one of its derivatives, 5-carboxy-8-hydroxyquinoline (iox1), suffers from low cell permeability , which could impact its bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its inhibitory effects on its targets. By inhibiting 2OG-dependent enzymes, it can affect various cellular processes, including epigenetic regulation . It is also reported to be an effective anti-microbial and anti-cancer agent .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is recommended to handle the compound in a well-ventilated place and avoid formation of dust and aerosols . It is also light-sensitive , suggesting that exposure to light could affect its stability and efficacy.

Biochemical Analysis

Biochemical Properties

5-Nitroso-8-hydroxyquinoline plays a crucial role in biochemical reactions, particularly due to its ability to chelate metal ions. This compound interacts with enzymes, proteins, and other biomolecules, forming stable complexes. For instance, it has been shown to inhibit histone deacetylase, an enzyme involved in the regulation of gene expression . Additionally, this compound can bind to metal ions such as iron and copper, affecting their availability and function in biological systems .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been demonstrated to exhibit antiproliferative activity in human breast cancer cells, promoting cell differentiation and inhibiting cell growth . This compound also influences cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of transcription factors and enzymes involved in metabolic pathways, thereby altering cellular functions .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to biomolecules, forming complexes that can inhibit or activate enzymes. One notable mechanism is its inhibition of histone deacetylase, which leads to changes in gene expression and cellular function . Additionally, the compound’s ability to chelate metal ions plays a significant role in its biochemical activity, as it can disrupt metal-dependent processes and pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to this compound can lead to sustained changes in cellular processes, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibiting tumor growth and promoting cell differentiation . At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes . Understanding the dosage-dependent effects of this compound is crucial for its potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can affect metabolic flux and metabolite levels by modulating the activity of key enzymes . For example, the compound’s ability to chelate metal ions can influence the function of metalloenzymes, thereby altering metabolic processes . Additionally, this compound can be metabolized into different products, which may have distinct biological activities .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. This compound can interact with transporters and binding proteins, affecting its localization and accumulation . For instance, it may be transported across cell membranes by specific transporters, influencing its intracellular concentration and activity . Understanding the transport and distribution mechanisms of this compound is crucial for optimizing its therapeutic potential.

Subcellular Localization

This compound’s subcellular localization plays a significant role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may accumulate in the nucleus, where it can interact with DNA and nuclear proteins, influencing gene expression and cellular processes . Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action and optimizing its therapeutic applications.

Preparation Methods

The synthesis of NSC 3852 involves the nitration of 8-hydroxyquinoline to form 5-nitroso-8-quinolinol. The reaction conditions typically include the use of nitric acid and sulfuric acid as nitrating agents. The reaction is carried out under controlled temperature to ensure the selective nitration at the desired position on the quinoline ring .

Industrial production methods for NSC 3852 are not widely documented, but the laboratory synthesis provides a basis for scaling up the production. The compound is typically purified through recrystallization or chromatography to achieve high purity levels required for research applications .

Chemical Reactions Analysis

NSC 3852 undergoes several types of chemical reactions, including:

Oxidation: NSC 3852 can be oxidized to form various quinoline derivatives. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: The nitroso group in NSC 3852 can be reduced to an amino group using reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst.

Substitution: The hydroxyl group in NSC 3852 can undergo substitution reactions with various electrophiles, leading to the formation of different quinoline derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of NSC 3852 can lead to the formation of quinoline N-oxide derivatives .

Scientific Research Applications

NSC 3852 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to study the reactivity of quinoline derivatives.

Biology: Acts as a histone deacetylase inhibitor, making it a valuable tool for studying epigenetic regulation and gene expression.

Medicine: Demonstrates antiproliferative activity in cancer cells, making it a potential candidate for anticancer drug development.

Industry: Potential applications in the development of new materials and chemical processes due to its unique chemical properties.

Comparison with Similar Compounds

NSC 3852 is unique among histone deacetylase inhibitors due to its specific chemical structure and reactivity. Similar compounds include:

Trichostatin A: Another histone deacetylase inhibitor with a different chemical structure but similar biological activity.

Vorinostat: A clinically approved histone deacetylase inhibitor used in the treatment of certain types of cancer.

Romidepsin: Another histone deacetylase inhibitor with a distinct chemical structure and mechanism of action.

Compared to these compounds, NSC 3852 has shown unique reactivity in generating reactive oxygen species and inducing cell differentiation, making it a valuable tool for research and potential therapeutic applications .

Synthesis routes and methods I

Procedure details

The 8-hydroxyquinoline is reacted with nitrous acid to form 5-nitroso-8-hydroxyquinoline. The nitrous acid is generated in situ by the action of mineral acid, such as hydrochloric, sulfuric, and the like, on sodium nitrite usually under cold temperature conditions.

Synthesis routes and methods II

Procedure details

To a mixture of 8-hydroxyquinoline (58 g, 0.4 mol) in distilled water, concentrated hydrochloric acid (75 ml) and ice (200 g) was added NaNO2 (30 g) in water (100 ml) at 0-4° C. during 1 hr. The reaction mixture was kept at 0° C. overnight and then filtered by washing with cold water to give 5-nitroso-8-hydroxyquinoline hydrochloide (95%).

Customer Q & A

Q1: What are the typical synthetic routes for producing 5-nitrosoquinolin-8-ol?

A1: 5-Nitrosoquinolin-8-ol (also known as 5-nitroso-8-hydroxyquinoline) is synthesized through a two-step process. First, 8-hydroxyquinoline undergoes nitrosation using sodium nitrite in the presence of hydrochloric acid at low temperatures (0-5 °C), yielding 5-nitrosoquinolin-8-ol. [, , ]

Q2: What are the key structural characteristics of 5-nitrosoquinolin-8-ol, and how are they confirmed?

A2: While the provided abstracts don't delve into specific spectroscopic data, they confirm that researchers utilize techniques like FTIR, NMR, and elemental analysis to characterize 5-nitrosoquinolin-8-ol. [, ] These methods help elucidate the presence of characteristic functional groups (nitroso, hydroxyl) and confirm the compound's molecular formula and weight.

Q3: Has any research explored the structure-activity relationship (SAR) of 5-nitrosoquinolin-8-ol and its derivatives?

A4: Yes, studies have investigated the SAR of 5-nitrosoquinolin-8-ol. Interestingly, even slight structural modifications to the molecule can lead to significant changes in activity and target specificity. For instance, while some derivatives retain inhibitory activity against HUVEC growth, they may exhibit different mechanisms compared to 5-nitrosoquinolin-8-ol. [] This highlights the complexity of SAR and its importance in drug development.